Cas no 1653-56-1 (2-Methylbutyl nitrite)

• Product Name: 2-Methylbutyl nitrite
• CAS No: 1653-56-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2781047
• PubChem ID: 24688
• Update Time: 2025-04-21

2-Methylbutyl nitrite Chemical and Physical Properties

Names and Identifiers

• nitrous acid, 2-methylbutyl ester
• DTXSID70274074
• UNII-OQA58S77U1
• SCHEMBL2015595
• Q27285784
• OQA58S77U1
• Amyl nitrite II
• 832-236-2
• 2-Methyl-1-butanol nitrite
• 1653-56-1
• Isopentenyl nitrite
• 2-Methylbutyl nitrite

• Inchi： 1S/C5H11NO2/c1-3-5(2)4-8-6-7/h5H,3-4H2,1-2H3
• InChI Key： SPPJRKXICASMOA-UHFFFAOYSA-N
• SMILES： O(CC(C)CC)N=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic O-nitroso compounds